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Compound of Interest

Compound Name: Mutanolysin

Cat. No.: B13387153

For researchers, scientists, and professionals in drug development, ensuring laboratory safety
is paramount. This guide provides essential, immediate safety and logistical information for
handling Mutanolysin, a key enzyme in bacterial cell lysis. Adherence to these procedures will
help maintain a safe laboratory environment while ensuring the integrity of your research.

Personal Protective Equipment (PPE) and Safety
Precautions

When working with Mutanolysin, which is typically a lyophilized powder, appropriate personal
protective equipment is crucial to prevent inhalation and contact.

PPE Component Specification Purpose
) ) NIOSH-approved N95 dust To prevent inhalation of the
Respiratory Protection ) N
mask or higher lyophilized powder.[1]
] Safety glasses with side To protect eyes from splashes
Eye Protection _
shields or goggles or aerosols.

) Standard laboratory nitrile or )
Hand Protection To prevent skin contact.
latex gloves

] To protect skin and clothing
Body Protection Laboratory coat o
from contamination.
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Operational Plan: From Receipt to Disposal

A systematic approach to handling Mutanolysin ensures safety and minimizes the risk of
contamination.

Receiving and Storage

 Inspection: Upon receipt, inspect the package for any signs of damage or leakage.

o Storage: Immediately transfer the Mutanolysin to a freezer for storage at -20°C.[2][3][4]

Handling and Preparation of Solutions

o Designated Area: All handling of the lyophilized powder should be performed in a designated
area, such as a chemical fume hood or a biosafety cabinet, to contain any airborne particles.

o Reconstitution: To prepare a stock solution, allow the vial to reach room temperature before
opening to avoid condensation. Reconstitute the lyophilized powder with a suitable buffer as
recommended by the manufacturer, such as 50 mM TES, pH 7.0, with 1 mM MgCI2, water,
or TE buffer.[2]

 Aliquotting: It is recommended to aliquot the reconstituted solution into single-use volumes to
avoid repeated freeze-thaw cycles. Store these aliquots at -20°C.

Emergency Procedures
Spill Cleanup

In the event of a spill of Mutanolysin powder or solution:
e Evacuate and Secure: Alert others in the area and restrict access to the spill site.

o Don PPE: Wear appropriate PPE, including an N95 respirator, gloves, eye protection, and a
lab coat.

o Containment: For liquid spills, cover with an absorbent material. For powder spills, gently
cover with damp paper towels to avoid raising dust.
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o Decontamination: Clean the spill area with a suitable disinfectant or detergent, followed by a
thorough rinse with water.

» Waste Disposal: Collect all cleanup materials in a sealed bag for proper disposal as chemical
or biological waste, in accordance with institutional guidelines.

First Aid

 Inhalation: If inhaled, move the individual to fresh air immediately. If breathing is difficult,
seek medical attention.

o Skin Contact: In case of skin contact, wash the affected area thoroughly with soap and water.

o Eye Contact: If the substance enters the eyes, flush immediately with copious amounts of
water for at least 15 minutes, holding the eyelids open. Seek medical attention.

 Ingestion: If swallowed, rinse the mouth with water and seek immediate medical advice. Do
not induce vomiting.

Disposal Plan

All waste contaminated with Mutanolysin, including used vials, pipette tips, and experimental
materials, should be disposed of in accordance with local, regional, national, and international
regulations. The GHS precautionary statement P501 applies, which indicates that the contents
and container must be disposed of as hazardous waste. Consult your institution's
environmental health and safety (EHS) department for specific disposal protocols.

Experimental Protocol: Genomic DNA Isolation from
Streptococcus

This protocol details the use of Mutanolysin for the lysis of Streptococcus cells for the purpose
of genomic DNA isolation.

Materials

e Overnight culture of Streptococcus

¢ Lysis Buffer (50 mM Tris-HCI, 0.145 M NacCl, pH 7.5)
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Mutanolysin solution (1 U/pL)

10% SDS

20 mg/mL Proteinase K

100 mg/mL RNase A

Phenol:Chloroform:Isoamyl Alcohol (25:24:1)

Isopropanol

70% Ethanol

Microcentrifuge tubes

Microcentrifuge

Incubator at 37°C

Procedure

Cell Harvesting: Centrifuge up to 10 mL of the overnight Streptococcus culture at maximum
speed for 2 minutes to obtain a compact cell pellet. Discard the supernatant.

Resuspension: Resuspend the bacterial pellet in 395 uL of Lysis Buffer by pipetting up and
down.

Mutanolysin Treatment: Add 10 pL of Mutanolysin solution (1 U/uL) to the resuspended
cells and mix well.

Incubation: Incubate the mixture for 1.5 hours at 37°C to weaken the bacterial cell wall.

Cell Lysis: Add the following to the enzyme-treated cells:

o 154 pL of Lysis Buffer

o 30 pL of 10% SDS
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o 6 pL of 20 mg/mL Proteinase K

o 2 pL of 100 mg/mL RNase A

e Second Incubation: Mix thoroughly and incubate for 1 hour at 37°C. This step lyses the cells
and degrades proteins and RNA.

e Phenol:Chloroform Extraction: Add an equal volume of phenol:chloroform:isoamyl alcohol to
the lysate. Vortex vigorously and centrifuge at maximum speed for 5 minutes.

* DNA Precipitation: Carefully transfer the upper aqueous phase to a new tube. Add 0.6
volumes of isopropanol and gently mix until the DNA precipitates.

» DNA Pelleting: Centrifuge at maximum speed for 5 minutes to pellet the DNA.
e Washing: Carefully discard the supernatant and wash the DNA pellet with 70% ethanol.

e Drying and Resuspension: Air-dry the pellet and resuspend the genomic DNA in a suitable
buffer (e.g., TE buffer or nuclease-free water).

Workflow for Safe Handling of Mutanolysin
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Mutanolysin Handling Workflow
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Caption: Workflow for the safe handling of Mutanolysin from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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